5-Isoxazolol, 4,5-dihydro-3-phenyl-5-(1,1,2,2-tetrafluoroethyl)-

• CAS No.: 184293-63-8
• Molecular Formula: C11H9F4NO2
• Molecular Weight: 263.19 g/mol
• IUPAC Name: 3-phenyl-5-(1,1,2,2-tetrafluoroethyl)-4H-1,2-oxazol-5-ol
• InChI: InChI=1S/C11H9F4NO2/c12-9(13)11(14,15)10(17)6-8(16-18-10)7-4-2-1-3-5-7/h1-5,9,17H,6H2
• InChI Key: NGGXPXGLASJLDI-UHFFFAOYSA-N
• Canonical SMILES: C1C(=NOC1(C(C(F)F)(F)F)O)C2=CC=CC=C2

Description

5-Isoxazolol, 4,5-dihydro-3-phenyl-5-(1,1,2,2-tetrafluoroethyl)- is a chemical compound with the molecular formula C11H9F4NO2 . This compound belongs to the class of isoxazoles, which are known for their diverse biological activities and applications in various fields of science and industry .

Preparation Methods

The synthesis of 5-Isoxazolol, 4,5-dihydro-3-phenyl-5-(1,1,2,2-tetrafluoroethyl)- involves several steps. One common synthetic route includes the reaction of phenylhydrazine with ethyl acetoacetate to form the corresponding hydrazone. This intermediate is then cyclized using a suitable oxidizing agent to yield the isoxazole ring . Industrial production methods may involve optimization of reaction conditions such as temperature, pressure, and the use of catalysts to enhance yield and purity .

Chemical Reactions Analysis

5-Isoxazolol, 4,5-dihydro-3-phenyl-5-(1,1,2,2-tetrafluoroethyl)- undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents like potassium permanganate or hydrogen peroxide to form corresponding oxides.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the fluorine atoms can be replaced by other nucleophiles like amines or thiols.

Scientific Research Applications

5-Isoxazolol, 4,5-dihydro-3-phenyl-5-(1,1,2,2-tetrafluoroethyl)- has a wide range of applications in scientific research:

Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the development of new materials and as an intermediate in the production of pharmaceuticals and agrochemicals.

Mechanism of Action

The mechanism of action of 5-Isoxazolol, 4,5-dihydro-3-phenyl-5-(1,1,2,2-tetrafluoroethyl)- involves its interaction with specific molecular targets and pathways. The compound may act by inhibiting certain enzymes or receptors, leading to its observed biological effects . Detailed studies are required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

5-Isoxazolol, 4,5-dihydro-3-phenyl-5-(1,1,2,2-tetrafluoroethyl)- can be compared with other similar compounds such as:

5-Isoxazolol, 4,5-dihydro-3-phenyl-5-(trifluoromethyl)-: This compound has a similar structure but with a trifluoromethyl group instead of a tetrafluoroethyl group.

5-Isoxazolol, 4,5-dihydro-5-methyl-3-phenyl-: This compound has a methyl group instead of a tetrafluoroethyl group.

The uniqueness of 5-Isoxazolol, 4,5-dihydro-3-phenyl-5-(1,1,2,2-tetrafluoroethyl)- lies in its specific fluorinated structure, which may impart distinct chemical and biological properties compared to its analogs .